(1R)-1-(5-chloro-2-fluorophenyl)ethan-1-ol

• IUPAC Name: (1R)-1-(5-chloro-2-fluorophenyl)ethanol
• InChI: InChI=1S/C8H8ClFO/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3/t5-/m1/s1
• InChI Key: JVLFRWYYFHKPPT-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)Cl)F)O
• Isomeric SMILES: C[C@H](C1=C(C=CC(=C1)Cl)F)O
• Molecular Formula: C8H8ClFO
• Molecular Weight: 174.60 g/mol

Description

(1R)-1-(5-Chloro-2-fluorophenyl)ethan-1-ol, also known as 5-chloro-2-fluoroethanol, is a synthetic organic compound that is widely used in scientific research. It is a colorless liquid that has a sweet, pungent odor. 5-chloro-2-fluoroethanol has a variety of uses in the laboratory, including its use as a reagent in organic synthesis, a solvent for organic compounds, and a starting material for the synthesis of other organic compounds.

Scientific Research Applications

Environmental and Health Impact Studies

• Exposure and Health Impacts

  A study by Beard et al. (2002) looked into health impacts of pesticide exposure on outdoor workers, indicating the importance of understanding the effects of various chemical compounds, including those similar to "(1R)-1-(5-chloro-2-fluorophenyl)ethan-1-ol," on human health and the environment (Beard et al., 2002).

• Toxicology and Safety Evaluations

  Paredi et al. (2000) discussed the use of exhaled ethane as a marker for lipid peroxidation in chronic obstructive pulmonary disease, showcasing the importance of monitoring oxidative stress in the context of exposure to industrial chemicals (Paredi et al., 2000).

• Environmental Contamination

  Studies on flame retardants and organochlorines in indoor dust from e-waste recycling sites shed light on the contamination levels of various chemicals, underscoring the need to manage and understand the environmental impact of synthetic compounds (Zheng et al., 2015).

Methodological and Analytical Approaches

• Analytical Techniques for Chemical Analysis: Mannens et al. (2007) described the absorption, metabolism, and excretion of a novel neuromodulator in humans, showcasing the types of pharmacokinetic studies that could be relevant for similar compounds to "(1R)-1-(5-chloro-2-fluorophenyl)ethan-1-ol" (Mannens et al., 2007).

Drug Development and Pharmacology

• Pharmacological Effects: The cardiac and vascular effects of midazolam during anesthesia induction in a study by Schleussner et al. (1981) illustrate the type of pharmacological research that might involve chemicals with structures or effects similar to the compound (Schleussner et al., 1981).